Cas no 2231674-38-5 (4-chloro-1H-pyrrolo[2,3-c]pyridine-3-sulfonyl chloride)

4-Chloro-1H-pyrrolo[2,3-c]pyridine-3-sulfonyl chloride is a heterocyclic sulfonyl chloride derivative with significant utility in organic synthesis and pharmaceutical research. Its reactive sulfonyl chloride group enables efficient derivatization, making it a valuable intermediate for constructing sulfonamide-based compounds. The chloro substituent at the 4-position further enhances its versatility in cross-coupling and nucleophilic substitution reactions. This compound is particularly useful in medicinal chemistry for the development of biologically active molecules, owing to its rigid pyrrolopyridine scaffold. High purity and stability under controlled conditions ensure consistent performance in synthetic applications. Its structural features make it a preferred choice for researchers targeting novel pharmacophores or functionalized heterocycles.

4-chloro-1H-pyrrolo[2,3-c]pyridine-3-sulfonyl chloride structure

2231674-38-5 structure

Product Name:4-chloro-1H-pyrrolo[2,3-c]pyridine-3-sulfonyl chloride

CAS No:2231674-38-5

MF:C₇H₄Cl₂N₂O₂S

MW:251.089858055115

CID:5164750

Update Time:2026-03-04

4-chloro-1H-pyrrolo[2,3-c]pyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 4-chloro-1H-pyrrolo[2,3-c]pyridine-3-sulfonyl chloride
- Inchi： 1S/C7H4Cl2N2O2S/c8-4-1-10-2-5-7(4)6(3-11-5)14(9,12)13/h1-3,11H
- InChI Key： FBQQLCJOFRPJPC-UHFFFAOYSA-N
- SMILES： C1=NC=C(Cl)C2C(S(Cl)(=O)=O)=CNC1=2

4-chloro-1H-pyrrolo[2,3-c]pyridine-3-sulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1541350-1g	4-Chloro-1H-pyrrolo[2,3-c]pyridine-3-sulfonyl chloride	2231674-38-5	98%	1g	￥9424	2023-04-14
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB96069-250MG	4-chloro-1H-pyrrolo[2,3-c]pyridine-3-sulfonyl chloride	2231674-38-5	95%	250MG	￥ 2,435.00	2023-04-05
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB96069-500MG	4-chloro-1H-pyrrolo[2,3-c]pyridine-3-sulfonyl chloride	2231674-38-5	95%	500MG	￥ 4,052.00	2023-04-05
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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00787658-1g	4-chloro-1H-pyrrolo[2,3-c]pyridine-3-sulfonyl chloride	2231674-38-5	97%	1g	￥8085.0	2023-03-11
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB96069-100mg	4-chloro-1H-pyrrolo[2,3-c]pyridine-3-sulfonyl chloride	2231674-38-5	95%	100mg	￥1523.0	2024-04-22
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB96069-500mg	4-chloro-1H-pyrrolo[2,3-c]pyridine-3-sulfonyl chloride	2231674-38-5	95%	500mg	￥4049.0	2024-04-22